Cas no 2138812-87-8 (Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene]-)

• Product Name: Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene]-
• CAS No: 2138812-87-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5260713
• Update Time: 2025-10-29

Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene]-

• Inchi： 1S/C10H13NO3/c1-4-8(10(12)13)5-9-6(2)11-14-7(9)3/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： HUQNWYZOVSCZJB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=C(C)ON=C1C)CC

Additional information on Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene]-

Butanoic Acid, 2-[(3,5-Dimethyl-4-Is oxazolyl)Methylene]

The compound Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene], also known by its CAS number 2138812-87-8, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanoic acid backbone with a substituted isoxazole ring. The isoxazole group, specifically the 3,5-dimethyl-4-isoxazolyl moiety, adds complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the production of this compound more efficient and environmentally friendly. Researchers have explored various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the synthesis process.

One of the most notable applications of Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene] is in the field of pharmacology. The molecule has been studied for its potential as a drug candidate due to its ability to interact with specific biological targets. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in inflammatory processes. This makes it a potential candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique chemical properties make it suitable for incorporation into polymers and coatings where specific functional groups are required for performance enhancement. Recent research has focused on its role in developing advanced materials with improved mechanical and thermal stability.

The structural integrity of Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene] plays a crucial role in its functionality. The isoxazole ring contributes significantly to the molecule's stability and reactivity. The methyl groups at positions 3 and 5 further enhance the molecule's hydrophobicity and steric effects, which are essential for its interactions in biological systems.

From an analytical standpoint, the characterization of this compound has been greatly aided by modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of the compound's molecular structure and purity. Recent advancements in computational chemistry have also enabled researchers to model the molecule's behavior under various conditions, providing deeper insights into its potential applications.

In conclusion, Butanoic acid, 2-[(3,5-dimethyl-4-isoxazolyl)methylene] is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both research and industry. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of novel materials and therapeutic agents.